Cas no 670272-71-6 (N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide)

• Product Name: N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide
• CAS No: 670272-71-6
• MF: C₂₁H₁₉NO₃S
• MW: 365.445464372635
• CID: 5419069
• Update Time: 2025-06-11

N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-4-(4-methylphenyl)benzenesulfonamide
• N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide

• Inchi： 1S/C21H19NO3S/c1-15-3-5-18(6-4-15)19-9-13-21(14-10-19)26(24,25)22-20-11-7-17(8-12-20)16(2)23/h3-14,22H,1-2H3
• InChI Key： NVZWEIXJEQQBHI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C(C)=O)C=C2)(=O)=O)=CC=C(C2=CC=C(C)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide

Professional Introduction to N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide (CAS No. 670272-71-6)

N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide

This compound, identified by the CAS number 670272-71-6, represents a sophisticated molecular entity with significant potential in the field of chemical and pharmaceutical research. The structure of this molecule consists of a biphenyl core, which is a well-known scaffold in medicinal chemistry due to its ability to modulate biological pathways through its rigid planar architecture. The presence of an acetyl group at the 4-position of one phenyl ring and a methyl group at the 4'-position of the biphenyl system introduces specific electronic and steric properties that can influence its interactions with biological targets.

The sulfonamide moiety at the 4-position of the second phenyl ring is another critical feature that enhances the compound's pharmacological profile. Sulfonamides are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of this functional group into the biphenyl framework suggests that N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide may exhibit similar therapeutic effects or serve as a valuable intermediate in the synthesis of more complex drug candidates.

In recent years, there has been a growing interest in biphenyl derivatives as pharmacophores due to their ability to engage in multiple binding modes with biological targets. This flexibility allows for the optimization of binding affinity and selectivity, which are crucial factors in drug development. The specific substitution pattern of N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide may contribute to its unique interaction profile with proteins and other biomolecules.

The acetyl group at the 4-position can participate in hydrogen bonding and hydrophobic interactions, while the methyl group at the 4'-position can influence the overall shape and electronic distribution of the molecule. These features can be exploited to fine-tune the compound's solubility, bioavailability, and metabolic stability. Furthermore, the biphenyl core itself can serve as a platform for further derivatization, allowing researchers to explore a wide range of structural variations.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide exemplify this principle by combining multiple pharmacologically relevant moieties into a single molecular entity. This approach can lead to the identification of novel therapeutic agents with improved efficacy and reduced side effects.

The sulfonamide group is particularly interesting from a chemical biology perspective. It has been shown to interact with various biological targets through different mechanisms, including covalent binding and non-covalent interactions. The presence of this group in N-(4-acetylphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide suggests that it may have multiple points of interaction with potential drug targets.

In conclusion, N-(4-acetylphenyl)-4' strong>methyl1,1' strong>biphenyl4-sulfonamide strong>) (CAS No. 670272-71-6) is a promising compound with a unique structural framework that combines several pharmacologically relevant moieties. Its potential applications in pharmaceutical research are vast, and further studies are warranted to fully elucidate its biological activities and therapeutic potential.